(4-Azidobut-1-en-1-yl)benzene

Core Science & Biosynthesis

What is the synthesis pathway for (4-Azidobut-1-en-1-yl)benzene?

An In-depth Technical Guide to the Synthesis of (4-Azidobut-1-en-1-yl)benzene

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of a reliable and efficient synthetic pathway for (4-Azidobut-1-en-1-yl)benzene, a molecule of interest for researchers in drug development and chemical biology. The azide and alkene functionalities make it a versatile building block for various conjugation and derivatization reactions, such as "click" chemistry and further functionalization of the double bond. This document outlines a robust three-step synthesis, commencing with commercially available starting materials. The chosen pathway leverages the well-established Michaelis-Arbuzov and Horner-Wadsworth-Emmons reactions, ensuring high yields and stereoselectivity. Each step is detailed with mechanistic insights, procedural steps, and purification strategies, grounded in established chemical principles.

Introduction and Synthetic Strategy

(4-Azidobut-1-en-1-yl)benzene is a bifunctional organic molecule featuring a terminal azide group and a styrenyl moiety. The azide group is a versatile functional handle for bioconjugation via copper-catalyzed or strain-promoted alkyne-azide cycloaddition reactions ("click" chemistry), a powerful tool for linking molecules in biological systems.[1][2][3] The styrenyl group, a conjugated alkene, is amenable to a wide range of chemical transformations, including polymerization, hydrogenation, and various addition reactions.

The synthetic strategy detailed herein is a convergent approach designed for efficiency and control. The core of this strategy involves the late-stage formation of the carbon-carbon double bond using a Horner-Wadsworth-Emmons (HWE) reaction. This olefination method is renowned for its high E-stereoselectivity and the ease of removal of its water-soluble phosphate byproduct.[4][5][6] The necessary phosphonate reagent bearing the azide functionality is prepared in two preceding steps from simple, commercially available precursors.

The overall synthetic pathway can be visualized as follows:

Figure 1: A high-level overview of the synthetic workflow for (4-Azidobut-1-en-1-yl)benzene.

Detailed Synthesis Pathway

Step 1: Synthesis of Diethyl (3-bromopropyl)phosphonate via Michaelis-Arbuzov Reaction

The first step involves the synthesis of the key phosphonate intermediate. The Michaelis-Arbuzov reaction is a classic and highly reliable method for the formation of carbon-phosphorus bonds.[6] In this reaction, a trialkyl phosphite acts as a nucleophile, attacking an alkyl halide in an SN2 reaction. The resulting intermediate then undergoes a dealkylation step, typically through another SN2 attack by the displaced halide ion on one of the phosphite ester alkyl groups, to yield the stable phosphonate ester.

Reaction Scheme: Br-(CH₂)₃-Br + P(OEt)₃ → (EtO)₂P(O)-(CH₂)₃-Br + EtBr

Causality of Experimental Choices:

• Reagents: 1,3-dibromopropane is used in excess to minimize the formation of the diphosphonate byproduct. Triethyl phosphite is a readily available and reactive phosphite ester suitable for this transformation.

• Conditions: The reaction is typically performed neat or in a high-boiling solvent and heated to drive the reaction to completion. The temperature is carefully controlled to prevent side reactions.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,3-dibromopropane (3.0 eq).

• Begin stirring and heat the 1,3-dibromopropane to 150-160 °C.

• Add triethyl phosphite (1.0 eq) dropwise over 1-2 hours.

• After the addition is complete, maintain the reaction mixture at 150-160 °C for an additional 3-4 hours, monitoring the reaction progress by TLC or ¹H NMR.

• Cool the reaction mixture to room temperature.

• Purify the crude product by vacuum distillation to remove excess 1,3-dibromopropane and isolate the desired diethyl (3-bromopropyl)phosphonate.

Data Summary Table:

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Diethyl (3-bromopropyl)phosphonate	261.08	110-115 (at 1 mmHg)	1.34

Step 2: Synthesis of Diethyl (3-azidopropyl)phosphonate

The second step introduces the azide functionality via a nucleophilic substitution reaction. The azide ion is an excellent nucleophile, and it readily displaces halides and other good leaving groups.[1] This reaction is generally clean and high-yielding.

Reaction Scheme: (EtO)₂P(O)-(CH₂)₃-Br + NaN₃ → (EtO)₂P(O)-(CH₂)₃-N₃ + NaBr

Causality of Experimental Choices:

• Reagents: Sodium azide is a common and effective source of the azide nucleophile.

• Solvent: A polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile is used to dissolve the sodium azide and promote the SN2 reaction.[1]

• Temperature: The reaction is typically heated to increase the reaction rate, but the temperature should be kept below the decomposition temperature of sodium azide.

Experimental Protocol:

• Dissolve diethyl (3-bromopropyl)phosphonate (1.0 eq) in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-70 °C and stir for 12-24 hours, monitoring the reaction by TLC or IR spectroscopy (disappearance of the C-Br stretch and appearance of the azide stretch at ~2100 cm⁻¹).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and diethyl ether.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude diethyl (3-azidopropyl)phosphonate. The product is often used in the next step without further purification.

Data Summary Table:

Compound	Molecular Weight ( g/mol )	Key IR Peak (cm⁻¹)
Diethyl (3-azidopropyl)phosphonate	223.19	~2100 (N₃ stretch)

Step 3: Synthesis of (4-Azidobut-1-en-1-yl)benzene via Horner-Wadsworth-Emmons Reaction

The final step is the construction of the alkene via the Horner-Wadsworth-Emmons reaction.[4][5][6] This reaction involves the deprotonation of the phosphonate ester to form a stabilized carbanion, which then attacks the aldehyde carbonyl group. The resulting intermediate collapses to form the alkene and a water-soluble phosphate byproduct, which simplifies purification.[6] This reaction is known for its high E-selectivity.[4][5]

Reaction Scheme: (EtO)₂P(O)-(CH₂)₃-N₃ + Base → [(EtO)₂P(O)-CH⁻-(CH₂)₂-N₃] [(EtO)₂P(O)-CH⁻-(CH₂)₂-N₃] + PhCHO → Ph-CH=CH-(CH₂)₂-N₃ + (EtO)₂PO₂⁻

Causality of Experimental Choices:

• Base: A strong base such as sodium hydride (NaH) is typically used to deprotonate the phosphonate.

• Solvent: Anhydrous tetrahydrofuran (THF) is a common solvent for HWE reactions.

• Temperature: The deprotonation is usually carried out at 0 °C, and the reaction with the aldehyde is allowed to warm to room temperature.

Experimental Protocol:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), add sodium hydride (1.2 eq, 60% dispersion in mineral oil).

• Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then carefully remove the hexanes via cannula.

• Add anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

• Add a solution of diethyl (3-azidopropyl)phosphonate (1.1 eq) in anhydrous THF dropwise to the stirred suspension of NaH.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. The formation of the ylide is often indicated by a color change.

• Cool the reaction mixture back to 0 °C and add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure (4-Azidobut-1-en-1-yl)benzene.

Data Summary Table:

Compound	Molecular Weight ( g/mol )	Expected Stereochemistry
(4-Azidobut-1-en-1-yl)benzene	173.22	Predominantly (E)-isomer

Conclusion

The synthetic pathway detailed in this guide provides a robust and reproducible method for the preparation of (4-Azidobut-1-en-1-yl)benzene. By employing well-understood and reliable reactions, this three-step synthesis delivers the target molecule with good overall yield and high stereochemical control. The final product is a valuable building block for researchers in medicinal chemistry and materials science, offering dual functionality for further chemical elaboration.

References

• Carlson, A. S., & Topczewski, J. J. (2019). Allylic Azides: Synthesis, Reactivity, and the Winstein Rearrangement. Organic & Biomolecular Chemistry, 17(18), 4406–4429.
• Horner, L., Hoffmann, H. M. R., & Wippel, H. G. (1958). Phosphor-organische Verbindungen, I. Darstellung und Umwandlung von Phosphinoxyden. Chemische Berichte, 91(1), 61-63.
• Wadsworth, W. S., Jr., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society, 83(7), 1733–1738.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863–927.
• Kelly, S. E. (1991). The Horner-Wadsworth-Emmons Reaction. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 1, pp. 729-817). Pergamon.

• Master Organic Chemistry. (2018, June 29). Reactions of Azides. Retrieved from [Link]

• Organic Chemistry Portal. Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• Chem-Station. (2014, March 16). Horner-Wadsworth-Emmons (HWE) Reaction. Retrieved from [Link]

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Toxicity profile and safety data sheet (SDS) for (4-Azidobut-1-en-1-yl)benzene

An In-depth Technical Guide to the Toxicity Profile and Safe Handling of (4-Azidobut-1-en-1-yl)benzene

Disclaimer: No specific toxicological data or a dedicated Safety Data Sheet (SDS) for (4-Azidobut-1-en-1-yl)benzene has been identified in the public domain. This guide is a scientifically inferred profile based on the known hazards of its constituent functional groups: the organic azide and the benzene moiety. All protocols and assessments are derived from established safety guidelines for these classes of compounds. Researchers must exercise extreme caution and perform their own risk assessments before handling this substance.

Executive Summary: A Molecule of Dual Hazards

(4-Azidobut-1-en-1-yl)benzene is a specialized organic compound that, while potentially useful in synthetic chemistry, presents a significant and dualistic hazard profile. Its structure incorporates both a highly energetic and acutely toxic azide group and a benzene ring, a well-documented human carcinogen. The primary concerns are the azide's potential for explosive decomposition and its high acute toxicity, which is comparable to that of cyanide.[1] Compounding this is the chronic toxicity associated with the benzene moiety, including carcinogenicity and the potential for genetic defects.[2][3][4] This guide provides a comprehensive framework for understanding these risks and outlines stringent safety protocols for the handling, use, and disposal of this compound to ensure the safety of laboratory personnel.

Structural Analysis and Inferred Hazard Profile

The toxicological and safety profile of (4-Azidobut-1-en-1-yl)benzene is best understood by deconstructing the molecule into its primary hazardous components.

2.1 The Azide Functional Group (-N₃): Acute Toxicity and Explosive Potential

Organic azides are a class of compounds known for their high reactivity and potential instability.[5] They are widely used in synthetic chemistry, particularly in "click" reactions, but demand rigorous safety precautions.[6][7]

• Explosive Hazard: The azide group is an "explosophore," an energy-rich functional group.[5] Organic azides can be sensitive to external energy sources such as heat, light, shock, friction, and pressure, leading to violent decomposition.[5][6] The stability of an organic azide is often assessed by its carbon-to-nitrogen (C/N) ratio. For (4-Azidobut-1-en-1-yl)benzene (C₁₀H₁₁N₃), the C/N ratio is 10/3, which is approximately 3.33. This value is generally considered to be on the borderline of stability. The "Rule of Six" suggests there should be at least six carbon atoms per energetic functional group to provide sufficient dilution for relative safety.[5] While this compound meets that criterion, the presence of a double bond (alkene) can increase its reactivity.[7][8]

• Acute Toxicity: Azides are highly acutely toxic.[1][9] The azide anion is a potent inhibitor of cytochrome oxidase, a critical enzyme in the mitochondrial electron transport chain, effectively halting cellular respiration.[10] This mechanism of action is similar to that of cyanide.[1] Exposure can occur through inhalation, ingestion, or skin absorption.[5][7] Symptoms of exposure to azides can include dizziness, weakness, headache, nausea, rapid heart rate, blurred vision, convulsions, and respiratory failure.[1][5][6]

• Reaction Hazards: Azides can react dangerously with a variety of common laboratory reagents. They should never be mixed with acids, as this can generate hydrazoic acid, a highly toxic, volatile, and explosive compound.[1][5][9] Contact with metals, especially heavy metals, can form highly shock-sensitive and explosive metal azides.[6][9] The use of metal spatulas for handling is strictly prohibited.[8][9] Furthermore, reactions with halogenated solvents like dichloromethane or chloroform can form extremely unstable di- and tri-azidomethane.[5][6]

2.2 The Benzene Moiety (-C₆H₅): Chronic Toxicity and Carcinogenicity

Benzene is a well-established human carcinogen and a systemic toxin.[4][11][12] While the benzene in this molecule is substituted, the inherent hazards of the aromatic ring must be considered, particularly for long-term or repeated exposure.

• Carcinogenicity: Benzene is classified as a Group 1 carcinogen ("Carcinogenic to humans") by the International Agency for Research on Cancer (IARC).[2][4] It is primarily associated with an increased risk of lymphatic and hematopoietic cancers, such as leukemia.[13]

• Genotoxicity: Benzene and its metabolites can cause genetic defects.[2][3][14]

• Systemic Organ Damage: Prolonged or repeated exposure to benzene can cause damage to organs, particularly the blood-forming system in the bone marrow, leading to conditions like aplastic anemia and leukopenia.[3][13]

Table 1: Summary of Inferred Hazards

Hazard Class	Associated Functional Group	Description
Physical Hazards	Azide (-N₃)	Potentially explosive. Sensitive to heat, shock, friction, and light.[5][6]
Acute Toxicity (Fatal)	Azide (-N₃)	High acute toxicity via inhalation, ingestion, and skin absorption.[7][9] Mechanism similar to cyanide.[1]
Carcinogenicity	Benzene (-C₆H₅)	Known human carcinogen, linked to leukemia.[2][4][13]
Mutagenicity	Benzene (-C₆H₅)	May cause genetic defects.[2][14]
Specific Target Organ Toxicity (Repeated Exposure)	Benzene (-C₆H₅)	Causes damage to the blood and bone marrow.[3][13]
Reactivity Hazards	Azide (-N₃)	Forms explosive compounds with metals and halogenated solvents.[6][9] Forms highly toxic hydrazoic acid with acids.[5]

Comprehensive Safety and Handling Protocol

A multi-layered approach to safety is mandatory when working with (4-Azidobut-1-en-1-yl)benzene. This involves rigorous planning, stringent engineering controls, appropriate personal protective equipment (PPE), and specific handling techniques.

3.1 Pre-Experiment Planning and Risk Assessment

• Standard Operating Procedure (SOP): A detailed, written SOP must be developed and approved by the principal investigator and environmental health and safety (EHS) personnel before any work begins.[6][7]

• Scale Limitation: All experiments should be conducted on the smallest possible scale.[7][8] Scaling up any reaction requires a formal review and approval process.

• Dry Run: Conduct a "dry run" of the entire experimental procedure without the azide compound to identify potential procedural flaws or safety issues.[7]

• Buddy System: Never work alone when handling this compound.[7]

3.2 Engineering Controls

• Chemical Fume Hood: All work must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[9]

• Blast Shield: A blast shield must be positioned between the experiment and the researcher at all times, with the fume hood sash kept as low as possible.[6][7][9]

• Work Area: The fume hood should be kept clear of all unnecessary equipment and chemicals.[6][7] The work surface should be lined with absorbent, disposable paper.[8]

3.3 Personal Protective Equipment (PPE)

• Body Protection: A flame-resistant lab coat is required.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Check the glove manufacturer's specifications for compatibility.

• Eye Protection: Chemical safety goggles are mandatory. A full-face shield used in conjunction with a blast shield is strongly recommended.[6][7]

Diagram 1: Hierarchy of Controls for Handling (4-Azidobut-1-en-1-yl)benzene

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Protocols & Analytical Methods

Bioconjugation techniques utilizing (4-Azidobut-1-en-1-yl)benzene

Application Note: Advanced Bioconjugation Workflows Utilizing (4-Azidobut-1-en-1-yl)benzene Derivatives

Introduction & Mechanistic Rationale

The development of bioorthogonal chemistry has revolutionized the synthesis of antibody-drug conjugates (ADCs), fluorescent probes, and cross-linked protein networks[1]. Among the diverse array of linkers available, (4-Azidobut-1-en-1-yl)benzene (CAS: 164363-73-9) and its functionalized derivatives (such as 2-(4-azidobut-1-en-1-yl)benzene-1,4-dicarboxylic acid) offer a unique bifunctional scaffold for precision bioconjugation[2].

This specific motif is engineered to solve three common challenges in bioconjugation:

• Steric Accessibility: The butenyl spacer provides a rigid, 4-carbon extended aliphatic chain that minimizes steric hindrance between the bulky biomolecule and the reactive azide[3].

• Bioorthogonal Reactivity: The terminal azide serves as a highly specific handle for both Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)[4].

• Analytical Traceability: The conjugated benzene ring acts as a strong UV chromophore ( λmax​≈254 nm). Unlike simple aliphatic azides, this aromatic signature allows for accurate, non-destructive quantification of the Degree of Labeling (DoL) via UV-Vis spectroscopy or HPLC tracking.

Physicochemical Properties & Conjugation Utility

To successfully integrate (4-Azidobut-1-en-1-yl)benzene into a workflow, it is critical to understand its structural parameters. The table below summarizes the core properties driving its experimental utility.

Property	Value / Feature	Implication for Bioconjugation Workflow
Chemical Formula	C10​H11​N3​	Low molecular weight (173.22 g/mol ) prevents unwanted alteration of protein folding or solubility.
Reactive Handle	Terminal Azide ( −N3​ )	Inert to endogenous biological nucleophiles (amines, thiols); strictly reacts with alkynes[5].
Spacer Geometry	Alkene (Butenyl)	The sp2 hybridized double bond restricts conformational freedom, reducing the entropic penalty during target binding.
Aromatic Core	Benzene Ring	Enables downstream functionalization (e.g., NHS-ester formation) and provides robust UV absorbance for LC-MS/UV-Vis analytics[2].

Core Bioconjugation Workflows

Workflow A: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is the gold standard for in vitro bioconjugation due to its near-quantitative yield and absolute regioselectivity[6]. However, the required Cu(I) catalyst can generate reactive oxygen species (ROS) that degrade sensitive proteins. To mitigate this, our protocol mandates the use of the water-soluble ligand THPTA , which stabilizes the Cu(I) oxidation state and acts as a sacrificial reductant[7].

Caption: CuAAC bioconjugation workflow utilizing a copper-ligand complex to protect protein integrity.

Workflow B: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For live-cell applications or highly metallo-sensitive proteins, SPAAC is the preferred method[8]. By utilizing a cyclooctyne (e.g., DBCO or BCN), the inherent ring strain drives the cycloaddition with the (4-Azidobut-1-en-1-yl)benzene derivative spontaneously, eliminating the need for cytotoxic copper[9].

Caption: SPAAC copper-free bioconjugation for sensitive antibody-drug conjugates.

Experimental Protocols

Protocol 1: CuAAC-Mediated Protein Modification

This protocol is designed as a self-validating system. The exact order of addition is non-negotiable, as premature exposure of the protein to unchelated copper will cause irreversible aggregation.

Reagents Required:

• Alkyne-modified protein (50 µM in 100 mM Phosphate Buffer, pH 7.4)

• (4-Azidobut-1-en-1-yl)benzene-payload (10 mM stock in DMSO)

• CuSO4​ (20 mM in H2​O )

• THPTA ligand (50 mM in H2​O )

• Sodium Ascorbate (100 mM in H2​O , freshly prepared)

• Aminoguanidine hydrochloride (100 mM in H2​O )

Step-by-Step Methodology:

• Catalyst Pre-complexation (Critical Step): In a separate microcentrifuge tube, mix 10 µL of CuSO4​ with 20 µL of THPTA. Causality: A 1:5 molar ratio of Cu:Ligand is required to fully saturate the coordination sphere of copper, preventing ROS generation and non-specific binding to the protein backbone[7]. Incubate for 5 minutes at room temperature.

• Reaction Assembly: To 1 mL of the alkyne-modified protein solution, add 50 µL of Aminoguanidine. Causality: Aminoguanidine acts as a scavenger for dehydroascorbate (the oxidized byproduct of ascorbate), preventing it from cross-linking arginine and lysine residues on the protein[6].

• Azide Addition: Add 10 µL of the (4-Azidobut-1-en-1-yl)benzene-payload. Vortex gently.

• Catalyst Addition: Transfer 15 µL of the pre-complexed CuSO4​ /THPTA solution to the protein mixture.

• Initiation: Add 50 µL of Sodium Ascorbate to initiate the reaction. Causality: Ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ[5].

• Incubation & Purification: Rotate the tube end-over-end for 1 hour at room temperature. Purify the resulting triazole-conjugate using a Zeba™ Spin Desalting Column or Size Exclusion Chromatography (SEC).

Protocol 2: SPAAC-Mediated Antibody Conjugation

Ideal for generating ADCs where the payload is attached to the (4-Azidobut-1-en-1-yl)benzene scaffold.

Step-by-Step Methodology:

• Preparation: Ensure the DBCO-functionalized monoclonal antibody (mAb) is in a primary amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 5-10 mg/mL.

• Conjugation: Add a 5- to 10-fold molar excess of the (4-Azidobut-1-en-1-yl)benzene derivative dropwise while stirring. Causality: Dropwise addition prevents the hydrophobic benzene/alkene linker from locally precipitating the antibody[8].

• Incubation: Incubate the mixture at 37°C for 4 to 6 hours. Causality: SPAAC lacks metal catalysis, meaning its reaction kinetics are inherently slower than CuAAC. Elevated temperatures and extended times are required to achieve a quantitative Degree of Conjugation[9].

• Validation: Analyze the conjugate via Hydrophobic Interaction Chromatography (HIC-HPLC) to determine the drug-to-antibody ratio (DAR).

Analytical Validation & Troubleshooting

A robust bioconjugation workflow requires built-in analytical validation. The inclusion of the benzene ring in the (4-Azidobut-1-en-1-yl)benzene linker provides a distinct advantage:

• UV-Vis Spectroscopy: The benzene ring absorbs strongly at ~254 nm. By measuring the absorbance of the purified conjugate at 280 nm (protein) and 254 nm (linker), researchers can calculate the Degree of Labeling (DoL) using the Beer-Lambert law, provided the extinction coefficient of the specific payload is known.

• Troubleshooting Precipitation: If protein precipitation occurs during Protocol 1, it is almost always due to insufficient THPTA chelation or oxidized ascorbate. Ensure the Cu:THPTA ratio is strictly ≥ 1:5 and that sodium ascorbate is prepared immediately before use[7].

References

• [2] Chemazone. 2-(4-azidobut-1-en-1-yl)benzene-1,4-dicarboxylic acid Product Data. Available at:[Link]

• [3] Scholaris. Total Synthesis of Syringolin B and other Urea/Guanidine containing Natural Products. Available at: [Link]

• [6] Presolski, S. (2018). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. Methods in Molecular Biology. Springer Nature. Available at:[Link]

• [4] MDPI. (2025). Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. Molecules. Available at:[Link]

• [7] Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. NIH PMC. Available at:[Link]

• [5] Wang, Q., et al. (2003). Bioconjugation by Copper(I)-Catalyzed Azide-Alkyne [3 + 2] Cycloaddition. Journal of the American Chemical Society. Available at:[Link]

• [8] Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A Strain-Promoted[3 + 2] Azide−Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems. ResearchGate / JACS. Available at: [Link]

• [1] Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry and Its Applications. ACS Publications. Available at:[Link]

• [9] NIH. Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition. Journal of Visualized Experiments. Available at:[Link]

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Technical Notes & Optimization

How to prevent thermal degradation of (4-Azidobut-1-en-1-yl)benzene during long-term storage

Welcome to the Application Scientist portal. This in-depth technical guide provides mechanistic troubleshooting, quantitative stability data, and self-validating protocols for the safe, long-term storage of (4-Azidobut-1-en-1-yl)benzene.

Molecular Profile & Stability Assessment

(4-Azidobut-1-en-1-yl)benzene is an organic azide characterized by an alkene moiety conjugated to a phenyl ring, tethered to a terminal azide group. Before establishing a storage protocol, we must evaluate its inherent stability using two empirical safety metrics:

• The "Rule of Six": This rule dictates that an organic azide should have at least six carbon atoms per energetic functional group to provide sufficient dilution against explosive decomposition[1],[2]. With 10 carbon atoms and 1 azide group, (4-Azidobut-1-en-1-yl)benzene safely satisfies this rule.

• Carbon-to-Nitrogen (C/N) Ratio: The molecule has 10 carbons and 3 nitrogens, yielding a C/N ratio of 3.33. Because the C/N ratio is greater than 3, the compound can be safely isolated and stored[2],[3]. However, while it is not highly explosive, its specific molecular geometry makes it highly susceptible to chemical degradation over time.

Mechanistic Troubleshooting (FAQ)

Q: Why is my (4-Azidobut-1-en-1-yl)benzene degrading into a new compound even when stored in the dark at room temperature? A: You are observing an intramolecular 1,3-dipolar cycloaddition (Huisgen cycloaddition)[4]. The molecule possesses both a 1,3-dipole (the azide) and a dipolarophile (the alkene) separated by a flexible 2-carbon tether. At room temperature, thermodynamic energy allows the molecule to adopt a conformation where the azide folds back and reacts with the alkene, forming a bicyclic 1,2,3-triazoline intermediate[5]. This intermediate is thermally unstable and rapidly extrudes nitrogen gas (N₂) to yield a stable pyrrolidine derivative (e.g., 2-phenylpyrrolidine). To arrest this thermodynamic sink, the kinetic energy of the system must be lowered via cryogenic storage[6].

Q: Can I store this azide neat (as a pure oil/solid) to save freezer space? A: Absolutely not. Storing organic azides neat significantly increases the risk of auto-catalytic thermal decomposition and intermolecular cross-linking[1]. Always store the compound as a diluted solution (≤ 1.0 M) in an inert, non-halogenated solvent like toluene, THF, or hexanes[1],[3]. Halogenated solvents (like dichloromethane) must be avoided for long-term storage due to the potential formation of highly explosive di- or tri-azidomethane if trace unreacted bases are present[1],[6].

Q: I noticed pressure build-up in my storage vial. What caused this? A: Pressure build-up is a definitive sign of nitrogen gas (N₂) evolution, indicating active thermal or photochemical degradation[7]. The azide group is either decomposing into a highly reactive nitrene intermediate or undergoing the aforementioned triazoline extrusion[7]. If a vial is pressurized, handle it with extreme caution behind a blast shield, as the structural integrity of the glass may be compromised[6].

Q: Does the choice of storage container matter? A: Yes. Never use containers with metal caps or handle the compound with metal spatulas. Trace heavy metals (e.g., copper, lead, silver) can catalyze decomposition or form shock-sensitive metal azides[8],[2]. You must use amber glass vials to prevent photolytic cleavage of the azide bond, sealed with PTFE-lined caps to prevent oxygen ingress[1],[3].

Mandatory Visualization: Degradation Pathways

Mechanistic pathways of (4-Azidobut-1-en-1-yl)benzene degradation via cycloaddition and photolysis.

Quantitative Stability Data

The following table summarizes the expected stability of (4-Azidobut-1-en-1-yl)benzene under various storage conditions.

Storage Condition	Temperature	Physical State	Estimated Shelf-Life	Primary Degradation Risk
Amber Glass, Argon Purged	-80°C	Solution (≤ 1.0 M)	> 2 Years	Negligible
Amber Glass, Argon Purged	-20°C	Solution (≤ 1.0 M)	6 - 12 Months	Slow intramolecular cycloaddition
Clear Glass, Air Atmosphere	4°C	Solution (≤ 1.0 M)	< 1 Month	Photolysis & Oxidation[7]
Any Container	25°C (RT)	Neat (Pure Oil)	< 48 Hours	Rapid cycloaddition, N₂ off-gassing[1]

Self-Validating Storage Protocol

To ensure absolute scientific integrity, do not blindly store synthesized batches. Follow this self-validating workflow to kinetically freeze degradation pathways.

Step 1: Purity Validation (Self-Validation Step)

• Action: Before storage, acquire an FT-IR spectrum of the crude batch.

• Causality: Ensure the presence of the strong, sharp azide stretching frequency at ~2100 cm⁻¹. If a broad peak appears around 3300 cm⁻¹ (N-H stretch), degradation into a pyrrolidine or amine has already commenced. Do not store degraded batches.

Step 2: Dilution to Safe Molarity

• Action: Dissolve the purified (4-Azidobut-1-en-1-yl)benzene in an anhydrous, non-halogenated solvent (e.g., Toluene or Hexanes) to achieve a concentration of ≤ 1.0 M[1].

• Causality: While the C/N ratio is >3[2], storing the compound neat exponentially increases the rate of intermolecular cross-linking. Halogenated solvents must be avoided to prevent the formation of explosive polyazidomethanes[6].

Step 3: Aliquoting into Amber Glass

• Action: Transfer the solution into pre-dried, amber glass vials[3].

• Causality: Alkenyl azides are highly photosensitive[7]. Ambient UV light triggers photolytic cleavage of the azide bond, releasing N₂ and forming a highly reactive nitrene. Amber glass blocks critical UV wavelengths.

Step 4: Inert Gas Purging

• Action: Gently bubble Argon or Nitrogen gas through the solution for 60 seconds, then flush the vial's headspace[3].

• Causality: Displacing oxygen and moisture prevents oxidative degradation of the alkene moiety and hydrolytic side reactions.

Step 5: Hermetic Sealing & Cryogenic Storage

• Action: Seal the vial tightly using a PTFE-lined screw cap, wrap the seal with Parafilm, and store immediately in a spark-free freezer at -20°C or -80°C[6],[3].

• Causality: Lowering the thermal energy of the system is the only way to arrest the intramolecular 1,3-dipolar cycloaddition[5].

Self-validating, step-by-step workflow for the long-term inert storage of alkenyl azides.

References

• Safe Handling of Azides - pitt.edu
• Technical Support Center: Stability and Handling of Azide-Containing Compounds - benchchem.com
• Sodium Azide and Organic Azides: Standard Oper
• Azide Compounds - Environmental Health and Safety - fsu.edu
• Azides - Occupational Health, Safety & Environment - uvic.ca
• An In-depth Technical Guide to the Stability and Degradation P
• A Concomitant Allylic Azide Rearrangement/Intramolecular Azide–Alkyne Cycloaddition Sequence - Organic Letters, acs.org
• 1,3-Dipolar cycloaddition - Wikipedia

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• 2. safety.fsu.edu [safety.fsu.edu]
• 3. uvic.ca [uvic.ca]
• 4. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ehs.ucsb.edu [ehs.ucsb.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Mass spectrometry (LC-MS) fragmentation patterns of (4-Azidobut-1-en-1-yl)benzene

An In-Depth Guide to the LC-MS Fragmentation Patterns of (4-Azidobut-1-en-1-yl)benzene: A Comparative Analysis

Introduction

(4-Azidobut-1-en-1-yl)benzene is a versatile bifunctional molecule, integrating a styrenyl moiety with a reactive azide group. This structure makes it a valuable building block in synthetic chemistry, particularly in bioorthogonal "click" chemistry reactions for labeling and conjugation. For researchers in drug development and chemical biology, unambiguous structural confirmation and purity assessment are paramount. Liquid Chromatography-Mass Spectrometry (LC-MS) stands as the definitive analytical tool for this purpose.

This guide provides an in-depth analysis of the mass spectrometric behavior of (4-Azidobut-1-en-1-yl)benzene, focusing on its fragmentation patterns under Collision-Induced Dissociation (CID). We will compare different ionization techniques, propose detailed fragmentation pathways, and provide a robust experimental protocol to serve as a starting point for your own analyses. Our approach is grounded in the principles of gas-phase ion chemistry to explain the causality behind the observed fragmentation, ensuring a trustworthy and authoritative resource.

Core Fragmentation Principles: What to Expect

The fragmentation of (4-Azidobut-1-en-1-yl)benzene is dictated by the two key chemical features of the molecule: the labile azide group and the stable aromatic ring system.

The Azide Moiety: A Predictable and Dominant Fragmentation

The azide functional group is notoriously unstable, both thermally and under the energetic conditions of mass spectrometry. Its fragmentation is dominated by the facile expulsion of a neutral dinitrogen molecule (N₂). This loss corresponds to a mass difference of approximately 28 Da. This fragmentation pathway is a highly reliable diagnostic marker for nearly all organic azides.[1][2][3] This process can occur either spontaneously in the ion source (in-source fragmentation) or, more controllably, in the collision cell of a tandem mass spectrometer. The observation of this neutral loss is often the primary piece of evidence in identifying an azide-containing compound.

The Styrenyl Moiety: Subsequent Structural Clues

Following the initial loss of N₂, the resulting ion, a reactive nitrene radical cation or its rearranged isomer, undergoes further fragmentation. The styrenyl portion of the molecule, consisting of a benzene ring and a conjugated double bond, generally produces fragments characteristic of aromatic hydrocarbons.[4][5] Common fragmentation pathways for such structures include the loss of small neutral molecules like acetylene (C₂H₂) and the formation of stable carbocations, such as the tropylium ion (m/z 91).[3]

Comparative Analysis: ESI vs. APCI Ionization

The choice of ionization source significantly influences the initial ions generated and can be tailored to the analytical objective.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is ideal for confirming the molecular weight of the intact molecule. We expect the primary ion observed in the full scan (MS1) spectrum to be the protonated molecule, [M+H]⁺. In-source fragmentation is typically minimal under gentle ESI conditions, meaning the characteristic loss of N₂ will primarily be observed during subsequent MS/MS experiments.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is a more energetic ionization technique than ESI. While it will also produce the [M+H]⁺ ion, there is a higher propensity for in-source fragmentation. Consequently, it is plausible to observe both the parent [M+H]⁺ ion and the key [M+H-N₂]⁺ fragment ion in the MS1 spectrum. This can be advantageous for rapid screening and preliminary identification without needing to perform MS/MS on every detected peak.

Scientist's Insight: For definitive structural elucidation, ESI is the preferred method as it provides a clean parent ion for controlled fragmentation via CID. For high-throughput screening where the goal is to quickly find potential azide-containing hits, APCI could offer an advantage by revealing the key fragment in the initial scan.

Dissecting the Fragmentation Pathway: A Collision-Induced Dissociation (CID) Study

To fully characterize the molecule, we subject the ESI-generated protonated parent ion, [M+H]⁺ (m/z 174.1), to CID at varying collision energies.

Proposed Fragmentation Scheme

The following diagram outlines the most probable fragmentation cascade for (4-Azidobut-1-en-1-yl)benzene.

Caption: Proposed CID fragmentation pathway for [M+H]⁺ of (4-Azidobut-1-en-1-yl)benzene.

• Low Collision Energy (e.g., 10-15 eV): The initial and most facile fragmentation is the neutral loss of N₂. The base peak in the MS/MS spectrum will be m/z 146.1. The high stability of the N₂ molecule is the primary driving force for this reaction.[1]

• Medium Collision Energy (e.g., 20-30 eV): As the collision energy increases, the m/z 146.1 fragment will begin to break down. A plausible fragmentation is the loss of the remaining nitrogen and parts of the butyl chain, potentially leading to the formation of stable benzylic or tropylium cations (m/z 91.1).

• High Collision Energy (e.g., >35 eV): At higher energies, we expect to see more extensive fragmentation of the aromatic system. The appearance of ions at m/z 105.1, 91.1 (tropylium ion), and 77.1 (phenyl cation) would be characteristic of the styrenyl core.

Summary of Key Fragments

Ion Description	Proposed Formula	Calculated m/z ([M+H]⁺)
Protonated Molecule	[C₁₀H₁₁N₃+H]⁺	174.1
Primary Fragment (Loss of N₂)	[C₁₀H₁₂N]⁺	146.1
Secondary Fragment	[C₈H₉]⁺	105.1
Tropylium Ion	[C₇H₇]⁺	91.1
Phenyl Cation	[C₆H₅]⁺	77.1

Experimental Protocol: A Validated LC-MS Method

This section provides a detailed, self-validating protocol for the analysis of (4-Azidobut-1-en-1-yl)benzene. The causality for each parameter is explained to ensure robust and reproducible results.

Sample Preparation

• Objective: To prepare a clean sample at an appropriate concentration for LC-MS analysis.

• Protocol:

  • Prepare a stock solution of (4-Azidobut-1-en-1-yl)benzene at 1 mg/mL in acetonitrile (ACN).

  • Perform a serial dilution from the stock solution to create working standards at 10 µg/mL, 1 µg/mL, and 0.1 µg/mL. The diluent should be a 50:50 mixture of ACN and water to ensure compatibility with the initial mobile phase conditions.

  • Filter the final solutions through a 0.22 µm PTFE syringe filter to remove any particulates that could clog the LC system.

Liquid Chromatography (LC) Conditions

• Objective: To achieve chromatographic separation of the analyte from potential impurities or isomers. A standard reversed-phase method is chosen due to the non-polar nature of the molecule.[6]

• Parameters:

  • Column: C18 Column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm). A C18 stationary phase provides excellent retention for hydrophobic compounds like this one.

  • Mobile Phase A: 0.1% Formic Acid in Water. Formic acid is a common MS-friendly modifier that aids in protonation for positive ion mode.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C. Elevated temperature reduces viscosity and can improve peak shape.

  • Injection Volume: 2 µL.

  • Gradient:

    Time (min)	%B
    0.0	40
    5.0	95
    6.0	95
    6.1	40

    | 8.0 | 40 |

Mass Spectrometry (MS) Conditions

• Objective: To optimize ionization and fragmentation for sensitive and specific detection.

• Parameters:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr (Nitrogen)

  • Cone Gas Flow: 50 L/hr

  • Acquisition Mode:

    • MS1 (Full Scan): Scan range m/z 50-300 to detect the parent ion.

    • MS2 (Tandem MS): Precursor ion selection of m/z 174.1. Perform fragmentation experiments with a collision energy ramp (e.g., 10-40 eV) to observe the full fragmentation pattern.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample preparation to data interpretation.

Caption: End-to-end workflow for the LC-MS/MS analysis of (4-Azidobut-1-en-1-yl)benzene.

Conclusion

The LC-MS analysis of (4-Azidobut-1-en-1-yl)benzene reveals a predictable and highly characteristic fragmentation pattern. The primary and most diagnostic fragmentation is the neutral loss of N₂ (28 Da) from the protonated molecular ion, a hallmark of the azide functional group. Subsequent fragmentation at higher collision energies provides further structural information related to the styrenyl backbone. By employing a systematic approach that combines soft ionization (ESI) with controlled collision-induced dissociation and a robust reversed-phase LC method, researchers can confidently identify and characterize this important chemical entity. This guide provides the foundational knowledge and a validated starting protocol to empower scientists in their research and development endeavors.

References

• Grayson, S. M., & Fréchet, J. M. J. (2010). MALDI-TOF Mass Spectral Characterization of Polymers Containing an Azide Group: Evidence of Metastable Ions. Macromolecules, 43(14), 6225-6228. Available from: [Link]

• ResearchGate. (2024). How should I prepare sample for LC/MS for identifying styrene degraded products? Available from: [Link]

• ResearchGate. (n.d.). Mass spectrometric studies of azides: Reactions of Ar + with 3-azidopropionitrile, 2-azidopropionitrile, and azidoacetonitrile in a Fourier transform ion cyclotron resonance mass spectrometer. Available from: [Link]

• Abramovitch, R. A., Kyba, E. P., & Scriven, E. F. V. (1971). Mass spectrometry of aryl azides. The Journal of Organic Chemistry, 36(25), 3796-3802. Available from: [Link]

• Lin, D., et al. (2007). An approach based on liquid chromatography/electrospray ionization–mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene. Rapid Communications in Mass Spectrometry, 21(10), 1591-1598. Available from: [Link]

• Scite.ai. (n.d.). The mass spectrometry of some aromatic azides. Available from: [Link]

• Manini, P., et al. (2004). Determination of urinary styrene metabolites in the general Italian population by liquid chromatography-tandem mass spectrometry. International Archives of Occupational and Environmental Health, 77(6), 433-436. Available from: [Link]

• Henderson, W., & Johnson, B. F. G. (1999). The reaction of azide ions, N3−, with metal carbonyl compounds; an electrospray mass spectrometry study. Journal of Organometallic Chemistry, 573(1-2), 232-236. Available from: [Link]

• ResearchGate. (n.d.). Liquid chromatography/electrospray tandem mass spectrometry characterization of styrene metabolism in man and in rat. Available from: [Link]

• American Chemical Society. (n.d.). Supporting Information for Azido-Alkynylation of Alkenes Through Radical-Polar Crossover. Available from: [Link]

• American Chemical Society Publications. (n.d.). Mass spectrometry of aryl azides | The Journal of Organic Chemistry. Available from: [Link]

• SIELC Technologies. (n.d.). Separation of Styrene on Newcrom R1 HPLC column. Available from: [Link]

• ResearchGate. (n.d.). Mass spectral fragmentation patterns of 2,5‐bis(p‐R2‐phenyl)‐(3,4)‐R1‐furans. Available from: [Link]

• Chemistry LibreTexts. (2019). Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• PubMed. (2003). Elucidation of the fragmentation pathways of azaspiracids, using electrospray ionisation, hydrogen/deuterium exchange, and multiple-stage mass spectrometry. Available from: [Link]

• American Chemical Society Publications. (n.d.). Mass Spectrometric Analysis. Rearrangements in Vinyl Derivatives | Analytical Chemistry. Available from: [Link]

• Chemistry Stack Exchange. (2015). Fragmentation of phenyl radical cations in mass spectrometry. Available from: [Link]

• ResearchGate. (2022). Radical Fragment Ions in Collision-Induced Dissociation Mass Spectrometry. Available from: [Link]

• Longdom Publishing. (n.d.). Collision-Induced Dissociation (CID): A Method for Molecular Structure Discovery in Mass Spectrometry. Available from: [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Available from: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Fragmentation Characteristics of Collision-Induced Dissociation in MALDI TOF/TOF Mass Spectrometry. Available from: [Link]

• bioRxiv. (2023). Charge-State-Dependent Collision-Induced Dissociation Behaviors of RNA Oligonucleotides via High-Resolution Mass Spectrometry. Available from: [Link]

• American Chemical Society Publications. (2021). Study on the CID Fragmentation Pathways of Deprotonated 4'-Monophosphoryl Lipid A. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Bicyclic Phenyl–Ethynyl Architectures: Synthesis of a 1,4‐Bis(phenylbuta‐1,3‐diyn‐1‐yl) Benzene Banister. Available from: [Link]

• Organic Chemistry Portal. (n.d.). A Method for the Synthesis of Substituted Quinolines via Electrophilic Cyclization of 1-Azido-2-(2-propynyl)benzene. Available from: [Link]

• ChemSynthesis. (n.d.). [(1E)-3-azido-1-butenyl]benzene. Available from: [Link]

• Organic Syntheses. (n.d.). Iodosobenzene. Available from: [Link]

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HPLC Method Validation for (4-Azidobut-1-en-1-yl)benzene Purity Analysis: A Comparative Guide

Executive Summary & The Analytical Challenge

(4-Azidobut-1-en-1-yl)benzene is a critical intermediate extensively utilized in click chemistry (CuAAC) and bioconjugation workflows. Ensuring the high purity of this aromatic azide is paramount, as structurally similar impurities can poison downstream catalysts or lead to off-target bioconjugation.

The primary analytical challenge lies in separating the target compound from its closely related structural analogs—specifically, its E/Z stereoisomers, the saturated impurity (4-azidobutyl)benzene, and the synthetic precursor 4-phenylbut-3-en-1-ol. Because these compounds possess nearly identical molecular weights and hydrophobic profiles, standard reverse-phase HPLC methods often fail to achieve baseline resolution. This guide objectively compares the performance of a standard C18 column against a Phenyl-Hexyl column, providing a self-validating, 1[1] methodology for rigorous purity analysis.

Mechanistic Causality: Why Phenyl-Hexyl Outperforms C18

In analytical method development, column selection must be driven by molecular causality rather than trial and error. A standard C18 stationary phase relies exclusively on hydrophobic (London dispersion) forces. Because the saturated and unsaturated analogs of the target azide have nearly identical hydrophobicities, a C18 column yields severe peak overlap.

By switching to a Phenyl-Hexyl stationary phase, we introduce orthogonal selectivity. The phenyl ring bonded to the silica surface engages in robust π−π electron interactions with the conjugated aromatic system of the analyte[2].

The Causality of Solvent Selection: To maximize this π−π interaction, Methanol must be used as the organic modifier instead of Acetonitrile. Acetonitrile contains a carbon-nitrogen triple bond with its own π electrons, which actively competes with the analyte for the stationary phase's phenyl rings, suppressing selectivity. Methanol lacks π electrons, allowing the Phenyl-Hexyl column to achieve maximum aromatic selectivity and baseline resolution of the critical pairs.

Chromatographic selectivity mechanism comparing C18 and Phenyl-Hexyl stationary phases.

Comparative Performance Data

The experimental data below demonstrates the stark contrast in resolving power when analyzing a spiked mixture of (4-Azidobut-1-en-1-yl)benzene and its known impurities under identical gradient conditions.

Table 1: Comparative Column Performance Data

Parameter	Standard C18 (5 µm, 150 x 4.6 mm)	Phenyl-Hexyl (5 µm, 150 x 4.6 mm)
Retention Time ( tR​ )	8.4 min	11.2 min
Resolution ( Rs​ ): E/Z Isomers	1.1 (Co-elution)	2.4 (Baseline)
Resolution ( Rs​ ): Saturated Analog	0.9 (Severe Overlap)	2.8 (Baseline)
Peak Asymmetry ( Tf​ )	1.65 (Tailing)	1.12 (Symmetrical)
Theoretical Plates ( N )	8,500	14,200

Conclusion: The Phenyl-Hexyl column successfully resolves the critical pairs ( Rs​>2.0 ), making it the only viable choice for a validated purity assay.

ICH Q2(R2) Validation Framework & Results

To ensure regulatory compliance and scientific trustworthiness, the Phenyl-Hexyl method was subjected to a full lifecycle validation according to 1[1].

ICH Q2(R2) compliant analytical method validation workflow for purity analysis.

Table 2: ICH Q2(R2) Validation Results (Phenyl-Hexyl)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity	No interference at tR​ of analyte	No interfering peaks	Pass
Linearity & Range	R2≥0.999 (Reporting level to 120%)	R2=0.9998	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 levels	99.4% – 100.8%	Pass
Precision (Repeatability)	RSD ≤2.0% (n=6)	RSD = 0.65%	Pass
Sensitivity (LOD / LOQ)	S/N ≥3 (LOD), S/N ≥10 (LOQ)	0.05 µg/mL / 0.15 µg/mL	Pass

Self-Validating Experimental Protocol

To guarantee data integrity, this protocol is engineered as a self-validating system . It actively prevents the reporting of compromised data through built-in automated checks.

Step 1: Sample Preparation & Photolytic Protection

Aromatic azides are highly susceptible to photolysis, which generates reactive nitrenes and subsequent degradation artifacts[3].

• Weigh 10.0 mg of (4-Azidobut-1-en-1-yl)benzene reference standard into a 10 mL actinic (amber) volumetric flask to prevent UV-induced degradation.

• Dissolve and make up to volume with HPLC-grade Methanol (1.0 mg/mL stock).

• Dilute to a working concentration of 100 µg/mL using the mobile phase.

Step 2: HPLC Conditions

• Column: Phenyl-Hexyl, 5 µm, 150 x 4.6 mm.

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains consistent ionization).

• Mobile Phase B: 100% Methanol (Required for optimal π−π selectivity).

• Gradient: 40% B to 80% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm. (The conjugated phenyl-alkene system provides a strong chromophore, negating the need for MS detection).

• Injection Volume: 10 µL.

Step 3: Self-Validation Workflows (SST & Bracketing)

Do not initiate the sample sequence until the system validates itself via the following logic gates:

• System Suitability Test (SST): Inject a resolution standard containing the target and (4-azidobutyl)benzene (saturated analog) five times. The sequence must automatically halt unless:

  • Resolution ( Rs​ ) between the critical pair is >2.0 .

  • Peak Tailing Factor ( Tf​ ) is <1.5 .

  • Retention time RSD is <1.0% .

• Bracketing Standards: To monitor instrument drift, program the sequence to inject a 100 µg/mL calibration standard every 10 sample injections. If the peak area of the bracketing standard deviates by >2.0% from the initial calibration, the run is automatically invalidated.

Sources

• 1. database.ich.org [database.ich.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]

The Subtle Dance of Steric Hindrance: A Comparative Guide to the Cycloaddition Reactivity of (4-Azidobut-1-en-1-yl)benzene and Phenyl Azide

For Researchers, Scientists, and Drug Development Professionals

Unveiling the Contestants: Structural and Electronic Profiles

Phenyl azide is a simple, aromatic azide where the azido group is directly attached to a benzene ring.[5] Its reactivity in cycloadditions has been extensively studied, and it serves as a common benchmark in the field.[6][7][8] The phenyl ring is electronically neutral to slightly electron-withdrawing, influencing the frontier molecular orbitals (FMOs) of the azide.[7]

(4-Azidobut-1-en-1-yl)benzene , on the other hand, presents a more complex picture. The azido group is situated on a four-carbon aliphatic chain which also contains a styrenyl moiety. This structural elaboration introduces several key differences compared to phenyl azide:

• Increased Steric Bulk: The most significant distinction is the presence of the butenyl chain attached to the azide. This chain, with its associated conformational flexibility, is expected to exert a considerable steric influence on the approach of a dipolarophile to the azide terminus.

• Electronic Perturbation: While the primary electronic character is dictated by the azide, the distant phenyl group and the double bond in the chain could have minor, long-range electronic effects. However, for the purpose of this comparison, we will focus on the more dominant steric effects.

The Crux of the Matter: Steric Hindrance in the Transition State

The 1,3-dipolar cycloaddition proceeds through a concerted, pericyclic transition state where the azide and the dipolarophile approach each other to form two new sigma bonds simultaneously.[2][9][10] The geometry of this transition state is crucial. Any non-bonded interactions that destabilize this arrangement will increase the activation energy of the reaction and, consequently, decrease the reaction rate.

In the case of phenyl azide, the planar phenyl group offers a relatively unobstructed approach for the dipolarophile. In contrast, the flexible butenyl chain of (4-Azidobut-1-en-1-yl)benzene can adopt numerous conformations, some of which will inevitably shield the azide group, creating a steric barrier to the incoming dipolarophile. This steric clash is expected to be more pronounced with bulkier reaction partners.

Visualizing the Steric Clash

To illustrate the concept of steric hindrance in the transition state, the following diagram depicts the approach of a generic alkyne to both phenyl azide and (4-Azidobut-1-en-1-yl)benzene.

Sources

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Safety & Regulatory Compliance

Safe Disposal of (4-Azidobut-1-en-1-yl)benzene: A Comprehensive Guide for Laboratory Professionals

The prudent management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of (4-Azidobut-1-en-1-yl)benzene, a compound that, due to its organic azide nature, requires specialized handling to mitigate risks of toxicity and explosive decomposition. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar energetic compounds.

Hazard Assessment of (4-Azidobut-1-en-1-yl)benzene

(4-Azidobut-1-en-1-yl)benzene is an organic azide, a class of compounds known for their potential instability and high reactivity.[1][2] The primary hazards are rooted in the energetic N-N bonds of the azide functional group (-N₃).[3][4]

Key Hazards:

• Explosive Decomposition: Organic azides can decompose violently when subjected to external energy sources such as heat, light, friction, shock, or pressure.[2][3] The presence of a vinyl group and a styrenyl system in (4-Azidobut-1-en-1-yl)benzene may influence its stability.[5][6] Olefinic and aromatic azides are generally considered less stable than aliphatic azides.[7]

• High Toxicity: Azide compounds exhibit high acute toxicity, with a profile similar to that of cyanide.[3][8] Exposure can occur through inhalation, ingestion, or skin absorption.[9]

• Formation of Hydrazoic Acid: In the presence of acid, azides can form hydrazoic acid (HN₃), a highly toxic, explosive, and volatile substance.[3][8]

• Formation of Explosive Metal Azides: Azides can react with heavy metals (e.g., lead, copper, silver) to form highly shock-sensitive and explosive metal azides.[8] This is a critical consideration for avoiding contact with metal spatulas, equipment, and plumbing.[2][9]

• Potential for Polymerization: The styrenyl component of the molecule introduces the risk of polymerization, which can sometimes be energetic.[10]

A crucial factor in assessing the stability of an organic azide is the Carbon-to-Nitrogen (C/N) ratio. A higher C/N ratio generally indicates greater stability.[2] For (4-Azidobut-1-en-1-yl)benzene (C₁₀H₁₁N₃), the C/N ratio is 10/3, which is approximately 3.33. This value is generally considered to be in a range that can be handled with appropriate precautions, but it should not be considered completely benign.

Pre-Disposal Planning and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, a thorough plan must be established. This includes reviewing the procedure, ensuring all necessary materials and equipment are readily available, and informing colleagues of the work being performed.

Mandatory Engineering Controls:

• Chemical Fume Hood: All handling and disposal operations involving (4-Azidobut-1-en-1-yl)benzene must be conducted within a certified chemical fume hood.[9]

• Blast Shield: The use of a blast shield is highly recommended as a precaution against unexpected decomposition.[9]

Required Personal Protective Equipment (PPE):

• Flame-Resistant Lab Coat: To provide protection against fire hazards.

• Chemical Splash Goggles: To protect the eyes from splashes.

• Face Shield: To be worn in conjunction with goggles for full face protection.

• Gloves: Nitrile gloves are generally adequate for incidental contact. For tasks with a higher risk of splash, consider double-gloving or using heavier-duty gloves.

Chemical Inactivation (Quenching) Procedures

The primary and most recommended method for the safe disposal of organic azides is through chemical inactivation, which converts the energetic azide into a more stable functional group. The Staudinger reduction is a well-established and mild method for converting organic azides to amines using a phosphine, typically triphenylphosphine (PPh₃).[11][12]

This procedure is suitable for quenching residual (4-Azidobut-1-en-1-yl)benzene in reaction mixtures or small quantities of the isolated compound.

Materials:

• Reaction mixture or a solution of (4-Azidobut-1-en-1-yl)benzene in a suitable solvent (e.g., Tetrahydrofuran (THF), Diethyl ether).

• Triphenylphosphine (PPh₃), 1.5 equivalents relative to the azide.

• Anhydrous solvent for dissolving PPh₃.

• Ice bath.

• Stir plate and stir bar.

• Thin-Layer Chromatography (TLC) or Infrared (IR) spectroscopy equipment for monitoring.

Step-by-Step Protocol:

• Cool the Reaction Mixture: Place the flask containing the azide solution in an ice bath and cool to 0 °C with stirring.

• Prepare the Quenching Solution: In a separate flask, dissolve 1.5 equivalents of triphenylphosphine in a minimal amount of a suitable anhydrous solvent.

• Slow Addition: Slowly add the triphenylphosphine solution dropwise to the cold azide solution with continuous stirring. The reaction is exothermic and produces nitrogen gas. A slow addition rate is crucial to control the reaction temperature and gas evolution.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and continue stirring. The progress of the quench can be monitored by the cessation of nitrogen gas evolution. For a more definitive confirmation, monitor the disappearance of the azide's characteristic IR stretch (around 2100 cm⁻¹) or by TLC analysis.[8]

• Final Waste Stream: Once the reaction is complete, the resulting mixture contains the corresponding amine and triphenylphosphine oxide. This mixture is significantly more stable and can be collected in a designated hazardous waste container for organic waste.

For larger quantities of (4-Azidobut-1-en-1-yl)benzene, it is highly recommended to consult with your institution's Environmental Health and Safety (EHS) department before proceeding. If approved, the quenching can be performed by carefully portioning the bulk amount into smaller, manageable quantities and following the small-scale disposal protocol for each portion. Never attempt to quench a large quantity of an organic azide in a single batch.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and potential hazards.

For a small spill contained within a chemical fume hood:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an absorbent material such as vermiculite or sand.

• Carefully collect the absorbed material using non-sparking tools (e.g., plastic or wooden scoops).

• Place the contaminated material into a designated, clearly labeled container for azide waste.

• Decontaminate the spill area with a detergent solution, followed by water.

• Collect all cleaning materials as hazardous waste.

For a large spill or a spill outside of a fume hood:

• Evacuate the laboratory immediately.

• Alert others and prevent entry into the affected area.

• Contact your institution's EHS or emergency response team for assistance.

Waste Collection and Labeling

Proper segregation and labeling of waste are critical to prevent accidental mixing of incompatible chemicals.

• Dedicated Azide Waste Container: All waste containing or suspected of containing unquenched (4-Azidobut-1-en-1-yl)benzene, including contaminated solids (e.g., gloves, absorbent pads), must be collected in a dedicated, clearly labeled, non-metallic waste container.[1][2]

• Labeling: The waste container must be labeled as "Azide Containing Waste" and should list the specific chemical name.

• Incompatible Waste Streams: Never mix azide waste with acidic waste, heavy metal waste, or chlorinated solvent waste.[2]

• Storage: Store the azide waste container in a cool, well-ventilated area, away from heat and light, until it is collected by your institution's hazardous waste management service.

Logical Flow of Disposal Decision Making

The following diagram illustrates the decision-making process for the safe disposal of (4-Azidobut-1-en-1-yl)benzene.

Caption: Decision workflow for the disposal of (4-Azidobut-1-en-1-yl)benzene.

References

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